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Compound Name: Naugard XL-1

Cat. No.: B152010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naugard XL-1 is a high-performance antioxidant and metal deactivator highly effective in

stabilizing a wide range of polymeric materials, including those used in adhesive and coating

formulations.[1][2][3][4] Its unique dual-functionality provides comprehensive protection against

degradation caused by thermal stress, oxidation, and the presence of metallic ions.[1][2][3][4]

These application notes provide detailed information on the utility of Naugard XL-1, along with

experimental protocols for its evaluation in both adhesive and coating systems.

Chemical and Physical Properties
Naugard XL-1 is chemically known as 2,2'-Oxamidobis [ethyl-3-(3,5-di-t-butyl-4-

hydroxyphenyl) propionate].[3] It is a white to off-white powder with the physical properties

summarized in the table below.[3]
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Property Value

Chemical Name
2,2'-Oxamidobis [ethyl-3-(3,5-di-t-butyl-4-

hydroxyphenyl) propionate]

CAS Number 70331-94-1

Molecular Formula C₄₀H₆₀N₂O₈

Molecular Weight 696.9 g/mol

Appearance White to Off-White Powder

Melting Point Range 170 - 180°C

Flash Point (TOC) 260°C

Specific Gravity @ 20°C 1.12

Mechanism of Action
Naugard XL-1 provides stabilization through a dual-action mechanism involving a hindered

phenolic antioxidant and a metal deactivator.

Antioxidant Functionality
The hindered phenolic moieties in Naugard XL-1 act as primary antioxidants. They function by

donating a hydrogen atom to peroxy radicals, which are key intermediates in the auto-oxidation

cycle of polymers. This donation terminates the radical chain reaction, preventing further

degradation of the polymer backbone. This is crucial in preventing discoloration, changes in

viscosity, and loss of mechanical properties in adhesives and coatings.[5]
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Naugard XL-1 Action

Polymer (RH) R•Initiation (Heat, UV, Stress) ROO•+ O2

ROOH + R•

+ RH (Propagation)

Degraded Polymer

Chain Scission, Crosslinking

ROOH + ArO•H+ Donation

Naugard XL-1 (ArOH) Stable Radical (ArO•)

Formulation Preparation

Accelerated Aging

Performance Testing

Formulate HMA with and without Naugard XL-1

Age HMA samples at 150°C for 72 hours

Determine OIT (ASTM D3895)Measure Yellowness Index (ASTM E313)Measure Viscosity (Brookfield) Test Peel Adhesion (ASTM D3330)
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Coating Preparation

Accelerated Weathering

Performance Evaluation

Formulate coating with and without Naugard XL-1

Apply coating to test panels and cure

Expose panels in a QUV chamber for 1000 hours

Measure Gloss Retention (ASTM D523) Measure Yellowness Index (ASTM E313) Evaluate Cracking and Chalking
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Dual Functions

Mechanisms of Protection

Performance Benefits

Naugard XL-1

Antioxidant Metal_Deactivator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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